Cas no 2228560-29-8 (3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride
• CAS No: 2228560-29-8
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 5942171
• PubChem ID: 165713151
• Update Time: 2025-06-09

3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride
• 2228560-29-8
• EN300-1987458

• Inchi： 1S/C10H11FN2O2S/c11-16(14,15)7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： RUTDFCNFVVPHHP-UHFFFAOYSA-N
• SMILES： S(CCCC1=NC2C=CC=CC=2N1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride

Introduction to 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride (CAS No: 2228560-29-8)

3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2228560-29-8, belongs to a class of molecules that incorporate a benzodiazole moiety, which is well-known for its role in various bioactive molecules. The presence of a sulfonyl fluoride group further enhances its utility as a synthetic intermediate, particularly in the development of sulfonamide-based drugs and other therapeutic agents.

The structural framework of 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride consists of a propane backbone substituted with both a benzodiazole ring and a sulfonyl fluoride moiety. This combination of functional groups makes it an intriguing candidate for further exploration in medicinal chemistry. The benzodiazole ring is known for its anxiolytic, sedative, and muscle relaxant properties, while the sulfonyl fluoride group is often employed in drug design due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that combine the pharmacological properties of benzodiazole derivatives with the synthetic versatility of sulfonyl fluorides. One notable area of research involves the use of such compounds as intermediates in the synthesis of protease inhibitors, which are critical in the treatment of various inflammatory and infectious diseases. The sulfonyl fluoride group, in particular, has been shown to improve the bioavailability and pharmacokinetic profiles of drug candidates.

Recent studies have highlighted the potential of 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride as a key intermediate in the synthesis of novel sulfonamide derivatives. These derivatives have shown promise in preclinical trials for their ability to modulate enzyme activity and inhibit pathogenic processes. For instance, researchers have explored its use in developing compounds that target bacterial enzymes involved in metabolic pathways essential for bacterial survival. The benzodiazole moiety contributes to the overall bioactivity by interacting with specific binding sites on these enzymes, while the sulfonyl fluoride group enhances the compound's stability and solubility.

The synthesis of 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzodiazole precursor followed by sulfonylation and fluorination steps. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices and reduced waste generation.

From a pharmaceutical perspective, the potential applications of 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride are vast. Beyond its role as an intermediate in sulfonamide drug development, it has also been investigated for its potential use in neuropharmacology. The benzodiazole scaffold is particularly relevant in this context due to its known interactions with central nervous system receptors. Researchers are exploring modified versions of this compound to develop new therapies for neurological disorders without the sedative side effects associated with classical benzodiazepines.

The compound's unique structural features also make it an attractive candidate for material science applications. For example, its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. These materials have potential uses in industrial processes and nanotechnology applications, further broadening the scope of research involving 3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride.

In conclusion,3-(1H-1,3-benzodiazol-2-yl)propane-1-sulfonyl fluoride (CAS No: 2228560-29-8) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its combination of a benzodiazole moiety and a sulfonyl fluoride group provides a versatile platform for further chemical innovation. As research continues to uncover new synthetic methodologies and pharmacological targets,3-(1H-1,3-benzodiazol-2-ylopropane)-sulfonyl fluoride will undoubtedly remain at the forefront of scientific exploration.